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Compound of Interest

Compound Name: 3-(Pyrrolidin-1-ylmethyl)aniline

Cat. No.: B068063

Technical Guide: 3-(Pyrrolidin-1-ylmethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(Pyrrolidin-1-ylmethyl)aniline, a
heterocyclic amine of interest in medicinal chemistry and drug discovery. The document details
the compound's chemical identity, molecular structure, and its identification as a fragment
binder to the Human Papillomavirus (HPV) E2 protein. While a specific, detailed synthesis
protocol for this exact molecule is not widely published, a representative synthetic approach for
a closely related analogue is provided for illustrative purposes. This guide is intended to serve
as a foundational resource for researchers exploring the potential of this and similar scaffolds in
therapeutic development.

Chemical Identity and Molecular Structure

3-(Pyrrolidin-1-ylmethyl)aniline is a substituted aniline featuring a pyrrolidine ring connected
to the aromatic amine via a methylene bridge. Its fundamental properties are summarized
below.
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Property Value Reference
CAS Number 183365-31-3 [1]
Molecular Formula C11H1eN:2
Molecular Weight 176.26 g/mol
3-[(pyrrolidin-1-
UPAC Name yl)[r(:zthyl]aniline
SMILES C1CN(CC1)Cc2cccc(c2)N
InChi Key RZDBCURLSQNEAD-

UHFFFAOYSA-N

Representative Synthesis

A detailed experimental protocol for the synthesis of 3-(Pyrrolidin-1-ylmethyl)aniline is not
readily available in peer-reviewed literature. However, a common method for the synthesis of
similar N-benzylated pyrrolidines involves the reductive amination of a corresponding aldehyde
with pyrrolidine. A plausible synthetic route is outlined below.

Reaction Scheme:
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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